Cas no 13726-85-7 (tert-Butoxycarbonyl-L-glutamine)

• Product Name: tert-Butoxycarbonyl-L-glutamine
• CAS No: 13726-85-7
• MF: C₁₀H₁₈N₂O₅
• MW: 246.260323047638
• MDL: MFCD00065571
• CID: 49442
• PubChem ID: 87564550
• Update Time: 2025-06-09

tert-Butoxycarbonyl-L-glutamine Chemical and Physical Properties

Names and Identifiers

• (S)-5-Amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• Boc-Gln-OH
• Boc-L-glutamine
• Nalpha-(tert-Butoxycarbonyl)-L-glutamine
• BOC-GLUTAMINE
• BOC-L-GLN-OH
• N-(tert-Butoxycarbonyl)-L-glutamine
• N~2~-(tert-butoxycarbonyl)-L-glutamine
• tert-Butoxycarbonyl-L-glutamine
• Z-Tyr-OH
• N-Boc-L-glutamine
• BOC-GLN
• BOC-L-GLN
• L-GLUTAMINE-N-T-BOC
• N-Boc-glutamine
• Nα-(tert-Butoxycarbonyl)-L-glutamine
• Nα-Boc-L-glutamine
• N-α-Boc-L-glutamine
• TBOC-L-GLUTAMINE
• tert-butyloxycarbonyl-L-glutamine
• NSC 334370
• N-T-BOC-L-GLUTAMINE
• Boc-Gln-OH 98%
• N-ALPHA-T-BUTYLOXYCARBONYL-L-GLUTAMINE
• EINECS 237-296-8
• (S)-5-AMINO-2-(TERT-BUTOXYCARBONYLAMINO)-5-OXOPENTANOIC ACID
• N2-((1,1-Dimethylethoxy)carbonyl)-L-glutamine
• AKOS015924205
• N-BOC-glutamin
• DTXSID30884633
• L-Glutamine, N(2)-[(1,1-dimethylethoxy)carbonyl]-
• Z756456246
• N-T-BUTOXYCARBONYL-L-GLUTAMINE
• AC-17131
• N2-tert-Butoxycarbonyl-L-glutamine
• Q-101809
• N -(tert-butoxycarbonyl)-L-glutamine
• L-Glutamine, N2-[(1,1-dimethylethoxy)carbonyl]-
• SCHEMBL1001713
• DS-14409
• Boc-Gln-OH, 98%
• N-(t-butoxycarbonyl)-L-glutamine
• EN300-72026
• N-t-Butyloxycarbonylglutamine
• Glutamine, N2-carboxy-, N2-tert-butyl ester, L-
• AM20100494
• 13726-85-7
• Nalpha-tert-Butoxycarbonyl-L-glutamine
• J-300124
• AKOS005175165
• (2S)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• N(alpha)-tert-Butoxycarbonyl-L-glutamine
• M03278
• (tert-Butoxycarbonyl)-L-glutamine
• GLUTAMINE, N2-[(1,1-DIMETHYLETHOXY)CARBONYL]-
• N.alpha.-tert-Butoxycarbonyl-L-glutamine
• CS-D1512
• Nalpha-Boc-L-glutamine
• BB 0262324
• N2-tert-Butyloxycarbonyl-L-glutamine
• N-tert-butoxycarbonyl-L-glutamine
• L-Glutamine, N2-((1,1-dimethylethoxy)carbonyl)-
• N2-((tert-Butoxy)carbonyl)-L-glutamine
• NS00051672
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-carbamoylbutanoic acid
• N-(tert-butoxy carbonyl)-L-glutamine
• MFCD00065571
• B1649
• N2-(TERT-BUTOXYCARBONYL)-L-GLUTAMINE
• N2-[(1,1-Dimethylethoxy)carbonyl]-L-glutamine; N2-Carboxy-glutamine N-tert-Butyl Ester; (S)-2-[(tert-Butoxycarbonyl)amino]-4-carbamoylbutanoic Acid; BOC-glutamine; NSC 334370;
• ALBB-015815
• L-glutamine, N~2~-[(1,1-dimethylethoxy)carbonyl]-

• MDL： MFCD00065571
• Inchi： 1S/C10H18N2O5/c1-10(2,3)17-9(16)12-6(8(14)15)4-5-7(11)13/h6H,4-5H2,1-3H3,(H2,11,13)(H,12,16)(H,14,15)/t6-/m0/s1
• InChI Key： VVNYDCGZZSTUBC-LURJTMIESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC(N)=O)=O)C(C)(C)C
• BRN： 2127805

Computed Properties

• Exact Mass: 246.12200
• Monoisotopic Mass: 246.121572
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.2
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: White powder
• Density: 1.2430 (rough estimate)
• Melting Point: 113-116 °C (dec.) (lit.)
• Boiling Point: 509.1°C at 760 mmHg
• Flash Point: 261.7℃
• Refractive Index: -4 ° (C=2, EtOH)
• Solubility: Soluble in DMSO and methanol. Soluble in 1 mmole in 2 ml DMF.
• PSA: 118.72000
• LogP: 1.32100
• Solubility: Not determined
• Specific Rotation: -3.5 º (c=2,C2H5OH)
• Optical Activity: [α]20/D −3.5°, c = 1 in ethanol

tert-Butoxycarbonyl-L-glutamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-Butoxycarbonyl-L-glutamine

Recent Advances in the Application of tert-Butoxycarbonyl-L-glutamine (CAS: 13726-85-7) in Chemical Biology and Pharmaceutical Research

In recent years, tert-Butoxycarbonyl-L-glutamine (Boc-L-Gln, CAS: 13726-85-7) has emerged as a critical building block in peptide synthesis and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its utility in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders, neurodegenerative diseases, and cancer. The Boc group's stability under various reaction conditions and its ease of removal make Boc-L-Gln a preferred choice for researchers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Boc-L-Gln in the synthesis of glutamine-rich peptides, which are being explored as potential inhibitors of glutaminase, an enzyme overexpressed in many cancer types. The study reported that Boc-L-Gln-derived peptides exhibited enhanced stability and bioavailability compared to their unprotected counterparts. Furthermore, the researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized peptides, underscoring the reliability of Boc-L-Gln as a synthetic intermediate.

Another significant development involves the application of Boc-L-Gln in the design of prodrugs. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the use of Boc-L-Gln as a carrier for targeted drug delivery systems. The study showcased how the Boc-protected glutamine moiety could be conjugated with anticancer agents to improve their solubility and reduce off-target effects. The researchers employed computational modeling to optimize the drug-Boc-L-Gln conjugates, achieving a 40% increase in tumor-specific uptake in preclinical models.

In addition to its pharmaceutical applications, Boc-L-Gln has also found utility in chemical biology. A 2024 study in ACS Chemical Biology explored its role in the development of activity-based probes (ABPs) for studying glutamine-dependent enzymes. The researchers synthesized a series of Boc-L-Gln-based ABPs and demonstrated their ability to selectively label and inhibit glutamine amidotransferases in live cells. This breakthrough opens new avenues for understanding the role of glutamine metabolism in disease progression and for identifying novel drug targets.

Despite these advancements, challenges remain in the large-scale production and purification of Boc-L-Gln. A recent industry report highlighted the need for more efficient synthetic routes to meet the growing demand for high-purity Boc-L-Gln. Innovations in continuous flow chemistry and biocatalysis are being explored to address these challenges, with promising preliminary results indicating potential cost reductions and improved yields.

In conclusion, tert-Butoxycarbonyl-L-glutamine (CAS: 13726-85-7) continues to be a versatile and invaluable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and prodrug design to the development of novel probes for studying enzyme activity. As research in these areas progresses, Boc-L-Gln is expected to play an increasingly important role in the discovery and development of next-generation therapeutics.